Cas no 1266723-33-4 (2-(4-tert-butylphenyl)-2-acetamidoacetic acid)
2-(4-tert-butylphenyl)-2-acetamidoacetic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(4-tert-butylphenyl)-2-acetamidoacetic acid
- EN300-14909019
- AKOS013014839
- 1266723-33-4
-
- Inchi: 1S/C14H19NO3/c1-9(16)15-12(13(17)18)10-5-7-11(8-6-10)14(2,3)4/h5-8,12H,1-4H3,(H,15,16)(H,17,18)
- InChI Key: KDLJUQIFWLEEBH-UHFFFAOYSA-N
- SMILES: OC(C(C1C=CC(=CC=1)C(C)(C)C)NC(C)=O)=O
Computed Properties
- Exact Mass: 249.13649347g/mol
- Monoisotopic Mass: 249.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.4Ų
2-(4-tert-butylphenyl)-2-acetamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14909019-0.05g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 0.05g |
$563.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-0.1g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 0.1g |
$591.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-0.25g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 0.25g |
$617.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-0.5g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 0.5g |
$645.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-1.0g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-2.5g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 2.5g |
$1315.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-5.0g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 5g |
$1945.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-10.0g |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 10g |
$2884.0 | 2023-05-24 | ||
| Enamine | EN300-14909019-50mg |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 50mg |
$768.0 | 2023-09-28 | ||
| Enamine | EN300-14909019-100mg |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid |
1266723-33-4 | 100mg |
$804.0 | 2023-09-28 |
2-(4-tert-butylphenyl)-2-acetamidoacetic acid Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 2-(4-tert-butylphenyl)-2-acetamidoacetic acid
Recent Advances in the Study of 2-(4-tert-butylphenyl)-2-acetamidoacetic acid (CAS: 1266723-33-4)
2-(4-tert-butylphenyl)-2-acetamidoacetic acid (CAS: 1266723-33-4) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its potential impact on drug discovery and development.
One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary studies suggest that 2-(4-tert-butylphenyl)-2-acetamidoacetic acid exhibits selective binding affinity towards certain enzymatic targets, making it a potential candidate for the treatment of metabolic disorders. Researchers have employed advanced computational modeling and high-throughput screening techniques to identify its interaction sites and predict its biological activity. These efforts have been complemented by in vitro and in vivo experiments, which have provided valuable insights into its pharmacokinetic and pharmacodynamic properties.
In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for 2-(4-tert-butylphenyl)-2-acetamidoacetic acid. Novel catalytic methods and green chemistry approaches have been explored to enhance the yield and purity of the compound while minimizing environmental impact. These advancements are critical for scaling up production and ensuring the compound's viability for clinical applications. Furthermore, structural analogs of the compound have been synthesized and evaluated to identify derivatives with improved efficacy and reduced toxicity.
The pharmacological evaluation of 2-(4-tert-butylphenyl)-2-acetamidoacetic acid has revealed its potential in addressing unmet medical needs. For instance, studies have demonstrated its efficacy in preclinical models of inflammatory diseases and neurodegenerative disorders. The compound's ability to cross the blood-brain barrier and its favorable safety profile make it a promising candidate for further development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline.
Despite the promising findings, challenges remain in the development of 2-(4-tert-butylphenyl)-2-acetamidoacetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are employing cutting-edge technologies, such as CRISPR-based gene editing and proteomics, to gain a deeper understanding of the compound's mechanism of action and its broader biological implications.
In conclusion, 2-(4-tert-butylphenyl)-2-acetamidoacetic acid (CAS: 1266723-33-4) represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique properties and therapeutic potential underscore the importance of continued investigation. As research progresses, this compound may pave the way for innovative treatments for a range of diseases, offering new hope for patients and advancing the frontiers of medical science.
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